Cas no 2640973-12-0 (6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2640973-12-0
• MF: C₁₉H₂₄N₆O
• MW: 352.433463096619
• CID: 5317852
• PubChem ID: 168001569
• Update Time: 2025-06-09

6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 2640973-12-0
• 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C19H24N6O/c26-17-11-16(13-5-6-13)22-19(23-17)25-9-7-24(8-10-25)18-14-3-1-2-4-15(14)20-12-21-18/h1-4,12-13,16,19,22H,5-11H2,(H,23,26)
• InChI Key： OWSHWULQCSFXSB-UHFFFAOYSA-N
• SMILES： O=C1CC(C2CC2)NC(N1)N1CCN(C2C3C=CC=CC=3N=CN=2)CC1

Computed Properties

• Exact Mass: 352.20115941g/mol
• Monoisotopic Mass: 352.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Additional information on 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Introduction to 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640973-12-0)

6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2640973-12-0, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest. The structural framework of this molecule incorporates a dihydropyrimidinone core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design. This core is further functionalized with a cyclopropyl group and an N-substituted piperazine moiety linked to a quinazoline ring, elements that contribute to the compound's complex pharmacophoric properties.

The significance of this compound lies in its potential to interact with biological targets in novel ways, which is a critical factor in the development of new therapeutic agents. The quinazoline moiety, in particular, is a prominent pharmacophore found in numerous bioactive molecules, including anticancer and antimicrobial agents. Its presence in 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one suggests that the compound may exhibit similar biological activities. Additionally, the piperazine ring is another key structural feature that is frequently employed in drug design due to its ability to form hydrogen bonds and interact with biological macromolecules. The combination of these motifs in a single molecule makes 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more effectively. These studies have hinted at the potential of 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one as a modulator of key cellular pathways involved in diseases such as cancer and inflammation. For instance, preliminary computational studies suggest that this molecule may interact with enzymes and receptors that are implicated in these pathways, potentially leading to therapeutic effects. Such insights are crucial for guiding experimental efforts and optimizing the compound's pharmacological profile.

The synthesis of 6-Cyclopropyl-2-[4-(quinazolin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and requires precise control over reaction conditions to achieve high yields and purity. The introduction of the cyclopropyl group, for example, necessitates specialized synthetic strategies to ensure regioselectivity and minimize side reactions. Similarly, the connection between the quinazoline ring and the piperazine moiety requires sophisticated coupling techniques that are optimized for compatibility with the surrounding functional groups. These synthetic challenges highlight the expertise required to develop this compound and underscore its complexity as a chemical entity.

In the context of drug discovery, the structural features of 6-Cyclopropyl-2-[4-(quinazolin-4-y)piperazin -1 - yl]-3 , 4 - dihydrop yrimidin - 4 - one make it an attractive candidate for further development. The presence of multiple pharmacophoric elements within a single molecule allows for multiple points of interaction with biological targets, which can enhance binding affinity and reduce the likelihood of resistance development. Additionally, the compound's ability to modulate multiple pathways simultaneously may lead to synergistic therapeutic effects. These attributes are particularly relevant in the treatment of complex diseases where polypharmacicity is desirable.

Current research efforts are focused on evaluating the biological activity of 6-Cyclopropyl - 2 - [ 4 - ( quin azolin - 4 - yl ) piper azin - 1 - yl ] - 3 , 4 - dihydrop yrim idin - 4 - one through both in vitro and in vivo studies. In vitro assays are being conducted to assess its interaction with specific enzymes and receptors, while animal models are being used to evaluate its overall pharmacological profile. These studies aim to provide evidence supporting its potential as a lead compound for further drug development. Preliminary results from these investigations are promising, indicating that this molecule may indeed exhibit significant biological activity.

The future prospects for 6-Cyclopropyl - 2 - [ 4 - ( quin azolin - 4 - yl ) piper azin - 1 - yl ] - 3 , 4 - dihydrop yrim idin - 4 - one are exciting and multifaceted. If subsequent studies confirm its therapeutic potential, it could serve as a foundation for developing new drugs targeting diseases such as cancer and inflammation. Furthermore, the structural insights gained from studying this compound could inform the design of novel analogs with improved properties. The integration of computational methods with experimental approaches will be crucial in realizing these goals.

In summary,6-Cyclopropyl –2-[(quinoxalin –5 – yl)piperaizin –1– yl]–3,–dihydro pyrim idine–5–one (CAS No.) represents an intriguing compound with significant pharmaceutical potential . Its unique structural features,including(cyclopro pyl(group)and(N-substituted piperazine moiety linked(to(quinoxalin ring),make it)(a)(promising candidate)(for)(further)(investigation). While current research is still(early)(stages),(the)(compound’s)(potential)(to interact)(with key biological targets suggests)(that it may play)(a significant role)in future drug development efforts . As research progresses,it will be interesting)to see how(these findings)translate into clinical applications)and improve patient outcomes .